![molecular formula C14H20O3 B1290787 5-((Benzyloxy)methyl)-2,2-dimethyl-1,3-dioxane CAS No. 117087-17-9](/img/structure/B1290787.png)
5-((Benzyloxy)methyl)-2,2-dimethyl-1,3-dioxane
Overview
Description
5-((Benzyloxy)methyl)-2,2-dimethyl-1,3-dioxane (BDMD) is an organic compound with a wide range of applications in the fields of chemistry and biochemistry. BDMD is a versatile reagent with a number of unique properties, making it a useful tool for a variety of scientific research applications.
Scientific Research Applications
Conformational Properties
- Research has shown that derivatives of 2,2-dimethyl-1,3-dioxanes, which include compounds like 5-((Benzyloxy)methyl)-2,2-dimethyl-1,3-dioxane, can exist in different conformations. One study revealed that these compounds predominantly exhibit a chair conformation with various substituents influencing their stability and conformational dynamics (Kraiz, 1985).
Synthesis and Catalysis
- The synthesis of derivatives from 5,5-dimethyl-[1,3]dioxanes has been explored. For instance, the hydrogenation of 5,5-dimethyl-2-phenyl-[1,3]dioxane to 3-benzyloxy-2,2-dimethyl-propan-1-ol has been investigated using copper-loaded catalysts, showcasing the compound's potential in synthetic chemistry (Paczkowski & Hölderich, 1997).
Photochemical Properties
- Photochemical studies on derivatives of 2,2-dimethyl-1,3-dioxane have revealed interesting reactions under light exposure. For example, the photolysis of 5-diazo-2,2-dimethyl-4,6-dioxo-1,3-dioxane leads to stable compounds through nitrogen release and Wolff rearrangement, highlighting the photochemical reactivity of these compounds (Nikolaev, Khimich, & Korobitsyna, 1985).
Structural and Crystallographic Studies
- Investigations into the crystal structures of 2,2-dimethyl-1,3-dioxane derivatives have been conducted, providing insights into their molecular configurations and interactions. This research contributes to our understanding of the structural properties of such compounds (Low et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
Future research could focus on the synthesis of new functional monomers and their subsequent polymerization or by converting functional groups on the polymer into the desired functional groups . The development of novel methods to access oxetane-containing compounds and significant advances in utilizing the reactivity of oxetanes in the synthesis of complex molecules are also promising directions .
properties
IUPAC Name |
2,2-dimethyl-5-(phenylmethoxymethyl)-1,3-dioxane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O3/c1-14(2)16-10-13(11-17-14)9-15-8-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGIKXAGSKRRXED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(CO1)COCC2=CC=CC=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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